Machaeriol B
Overview
Description
Machaeriol B is a natural product found in Machaerium with data available.
Scientific Research Applications
Antimalarial Activity
Machaeriol B has been identified for its significant in vitro antimalarial activity against Plasmodium falciparum. A study on the fractionation of Machaerium multiflorum identified machaeriol B, demonstrating an IC50 value of 120 ng/mL against the Plasmodium falciparum W-2 clone, indicating its potential as an antimalarial agent (Muhammad et al., 2001).
Synthesis and Structural Studies
Research has also focused on the efficient and concise synthesis of machaeriol B. For instance, a study presented a synthesis method starting from O-phenylhydroxylamine, achieving the synthesis in four steps (Lee, Lee, & Kim, 2009). Another study developed a short and divergent total synthesis approach for machaeriol B using commercially available materials, highlighting the adaptability and efficiency of the synthesis process (Klotter & Studer, 2015).
Antimicrobial and Antiparasitic Properties
Apart from its antimalarial properties, machaeriol B has been explored for its broader antimicrobial and antiparasitic effects. A study reported the isolation of machaeriols, including machaeriol B, from Machaerium multiflorum, which exhibited antibacterial activity against Staphylococcus aureus and antifungal activity against Candida albicans (Muhammad et al., 2003).
Modulation of Cannabinoid Receptors
Investigations into the structural similarities between machaeriols and cannabinoids led to studies on the interaction of machaeriols with cannabinoid receptors. A study synthesized hexahydro analogues of machaeriol B and screened them against cannabinoid receptor isoforms, identifying compounds with significant binding affinity and functional activity (Haider et al., 2021).
properties
Molecular Formula |
C24H26O3 |
|---|---|
Molecular Weight |
362.5 g/mol |
IUPAC Name |
(6aS,9S,10aS)-3-(1-benzofuran-2-yl)-6,6,9-trimethyl-6a,7,8,9,10,10a-hexahydrobenzo[c]chromen-1-ol |
InChI |
InChI=1S/C24H26O3/c1-14-8-9-18-17(10-14)23-19(25)11-16(13-22(23)27-24(18,2)3)21-12-15-6-4-5-7-20(15)26-21/h4-7,11-14,17-18,25H,8-10H2,1-3H3/t14-,17-,18-/m0/s1 |
InChI Key |
HCVQRSCZRRQWTK-WBAXXEDZSA-N |
Isomeric SMILES |
C[C@H]1CC[C@H]2[C@H](C1)C3=C(C=C(C=C3OC2(C)C)C4=CC5=CC=CC=C5O4)O |
Canonical SMILES |
CC1CCC2C(C1)C3=C(C=C(C=C3OC2(C)C)C4=CC5=CC=CC=C5O4)O |
synonyms |
machaeriol B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Aminoimidazo[1,2-a]quinoxaline](/img/structure/B1249087.png)
![2-Pyridin-4-yl-1,5,6,7-tetrahydropyrrolo[3,2-c]pyridin-4-one](/img/structure/B1249090.png)
![2-Methoxy-3,5-dimethyl-6-[(9R,10R)-3,7,9,11-tetramethyl-10-hydroxy-2,5,7,11-tridecatetraene-1-yl]-4H-pyran-4-one](/img/structure/B1249096.png)
![methyl (3R,11R,12R,21S,22S)-16-acetyl-11-ethyl-12,17,21,26-tetramethyl-4-oxo-22-[3-oxo-3-[(E,8R,12R)-4,8,12,16-tetramethylheptadec-3-enoxy]propyl]-7,23,24,25-tetrazahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1(23),2(6),5(26),8,10(25),13,15,17,19-nonaene-3-carboxylate](/img/structure/B1249097.png)
![(5R,8S,9R,11R,13R,16S,18S,19S)-5-methyl-12-methylidene-7-azaheptacyclo[9.6.2.01,8.05,17.07,16.09,14.014,18]nonadecane-13,16,19-triol](/img/structure/B1249106.png)
